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Compound of Interest

Compound Name:
3-Bromo-4-methoxyphenylacetic

acid

Cat. No.: B1266610 Get Quote

Physicochemical Properties of 3-Bromo-4-
methoxyphenylacetic Acid
For Immediate Release

This document provides a concise summary of the core physicochemical properties of 3-
Bromo-4-methoxyphenylacetic acid, a compound of interest in organic synthesis and

pharmaceutical research. The data presented herein is intended for researchers, scientists,

and professionals engaged in drug development and related chemical sciences.

Core Molecular Data
The fundamental molecular characteristics of 3-Bromo-4-methoxyphenylacetic acid have

been determined and are presented below. This data is crucial for stoichiometric calculations,

analytical method development, and structural elucidation activities.

Property Value Reference

Molecular Formula C9H9BrO3 [1][2][3][4]

Molecular Weight 245.07 g/mol [1][2]

Monoisotopic Mass 243.97351 Da [1]
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Synthesis Overview
3-Bromo-4-methoxyphenylacetic acid can be synthesized through the regioselective

bromination of 4-methoxyphenylacetic acid. A common laboratory-scale procedure involves

reacting 4-methoxyphenylacetic acid with bromine in an acetic acid solvent. This method has

been reported to yield the final product in high purity (84% yield).[4] The reaction mixture is

typically processed by pouring it into ice-water, followed by filtration, washing, and

recrystallization from a suitable solvent such as hot xylene to obtain a white crystalline powder.

[4]

Structural and Electronic Properties
X-ray crystallography studies have provided insight into the three-dimensional structure and

electronic nature of the molecule. The methoxy group is nearly coplanar with the phenyl ring.[4]

Analysis of the C—C—C bond angles within the phenyl ring indicates that the bromine atom

acts as an electron-withdrawing group, while the methoxy and acetic acid substituents exhibit

electron-donating properties.[4] In the crystalline state, the molecules form centrosymmetric

dimers through strong O—H⋯O hydrogen bonds.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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